Cas no 2171231-68-6 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171231-68-6
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5959718
• PubChem ID: 165533311
• Update Time: 2025-06-08

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1564676
• 2171231-68-6
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C25H26N4O5/c1-3-8-20(23(30)27-21-13-26-29(2)22(21)24(31)32)28-25(33)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-13,19-20H,3,8,14H2,1-2H3,(H,27,30)(H,28,33)(H,31,32)/t20-/m1/s1
• InChI Key： NENGOBDHCZRAMQ-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(NC1C=NN(C)C=1C(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 123Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2171231-68-6)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2171231-68-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrazole core, an amino acid-derived side chain, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid is meticulously designed to interact with biological targets in a highly specific manner. The pyrazole ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to modulate enzyme activity and receptor binding. In this compound, the pyrazole ring is further functionalized with a carboxylic acid group at the 5-position, which enhances its solubility and reactivity. Additionally, the presence of an N-methylpyrazole moiety contributes to the stability and bioavailability of the molecule.

The side chain of this compound features an L-amino acid derivative, specifically configured in the (2R) configuration. This stereochemical specification is crucial for ensuring optimal biological activity, as the precise three-dimensional arrangement of atoms in amino acids can significantly influence their interactions with biological targets. The use of an L-amino acid derivative also aligns with the growing trend in pharmaceutical research toward enantiopure compounds, which exhibit enhanced efficacy and reduced side effects compared to racemic mixtures.

One of the most notable features of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino function. The Fmoc group is widely used in peptide synthesis and other organic reactions as a temporary protecting group that can be selectively removed under mild conditions. This feature makes the compound particularly useful in synthetic chemistry applications, where precise control over functional group transformations is essential.

The carboxylic acid group at the 1-position of the pyrazole ring provides another point of reactivity, allowing for further derivatization through esterification, amidation, or other chemical modifications. These modifications can be tailored to enhance specific properties such as solubility, bioavailability, or metabolic stability. The versatility of this compound's structure makes it a valuable tool for researchers exploring new therapeutic strategies.

In recent years, there has been increasing interest in developing small molecule inhibitors that target enzymes involved in cancer progression and inflammation. Pyrazole-based compounds have shown particular promise in this area due to their ability to modulate key signaling pathways. For instance, studies have demonstrated that certain pyrazole derivatives can inhibit kinases and phosphodiesterases, which are critical enzymes in cancer cell proliferation and survival. The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid may exhibit similar inhibitory activity, making it a potential lead compound for further development.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also contributes to the overall hydrophobicity of the molecule. This property can be advantageous when designing compounds intended for oral administration or when exploring membrane-bound receptors as targets. Additionally, the presence of multiple chiral centers in this compound allows for the synthesis of enantiomerically pure derivatives, which can exhibit improved pharmacological profiles compared to racemic mixtures.

From a synthetic chemistry perspective, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid represents an excellent example of how complex molecular architectures can be constructed through multi-step synthetic routes. The synthesis involves careful control over reaction conditions to ensure high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS), transition-metal-catalyzed cross-coupling reactions, and selective protection-deprotection strategies are likely employed to achieve the desired structure.

The potential applications of this compound extend beyond cancer therapy and inflammation modulation. Researchers are also exploring its utility in treating neurological disorders, infectious diseases, and metabolic conditions. The pyrazole core provides a scaffold that can be modified to interact with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. Furthermore, the Fmoc group offers opportunities for further derivatization to enhance pharmacokinetic properties.

In conclusion,4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-lH-pyrazole-S-carboxylic acid (CAS No. 2171231-S8-S6) is a structurally complex and versatile compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it suitable for targeting multiple disease pathways, while its synthetic accessibility allows for further exploration through chemical modifications. As our understanding of biological systems continues to evolve,this compound will likely play an important role in the discovery and development of novel therapeutic agents.